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Compound of Interest

Compound Name:
5-Bromo-2-

(isopropylamino)pyrimidine

Cat. No.: B1285334 Get Quote

CAS Number: 77476-95-0

This technical guide provides a comprehensive overview of 5-Bromo-2-
(isopropylamino)pyrimidine, a substituted pyrimidine of interest to researchers, scientists,

and professionals in drug development. This document summarizes its known properties,

outlines a probable synthetic approach, and discusses its potential biological significance

based on the activities of structurally related compounds.

Core Compound Properties
While detailed experimental data for 5-Bromo-2-(isopropylamino)pyrimidine is not

extensively available in peer-reviewed literature, fundamental properties have been reported by

chemical suppliers.[1][2][3][4][5] These are summarized below.
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Property Value Reference(s)

CAS Number 77476-95-0 [1][2][3][4][5]

Molecular Formula C₇H₁₀BrN₃ [1][2][3][5]

Molecular Weight 216.08 g/mol [1][3][5]

Physical Form Solid [1]

InChI Key
ZJQAKBVJJMKLEX-

UHFFFAOYSA-N
[1]

SMILES BrC1=CN=C(NC(C)C)N=C1 [1]

Synthesis and Experimental Protocols
A detailed, experimentally verified synthesis protocol for 5-Bromo-2-
(isopropylamino)pyrimidine is not readily available in published scientific literature. However,

based on general methods for the synthesis of 2-aminopyrimidine derivatives, a plausible

synthetic route would involve the nucleophilic aromatic substitution of a di-halogenated

pyrimidine.[6] A likely precursor for this synthesis is 5-bromo-2-chloropyrimidine.

Proposed Synthesis of 5-Bromo-2-
(isopropylamino)pyrimidine
This proposed method involves the reaction of 5-bromo-2-chloropyrimidine with

isopropylamine. The chlorine atom at the 2-position of the pyrimidine ring is activated towards

nucleophilic attack by the electron-withdrawing nitrogen atoms in the ring, making it a suitable

site for substitution by an amine.

Reaction:

5-bromo-2-chloropyrimidine + isopropylamine → 5-Bromo-2-(isopropylamino)pyrimidine +

HCl

Materials:

5-bromo-2-chloropyrimidine
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Isopropylamine

A suitable solvent (e.g., ethanol, isopropanol, or a polar aprotic solvent like DMF)

A non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) to neutralize the HCl

byproduct.

Procedure (Hypothetical):

Dissolve 5-bromo-2-chloropyrimidine in the chosen solvent in a reaction vessel equipped

with a stirrer and a condenser.

Add an excess of isopropylamine to the solution.

Add the non-nucleophilic base to the reaction mixture.

Heat the mixture to reflux and monitor the reaction progress using a suitable technique, such

as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel or by

recrystallization from a suitable solvent system.

It is important to note that this is a generalized and hypothetical protocol. The specific reaction

conditions, such as temperature, reaction time, and purification method, would require

optimization.

5-bromo-2-chloropyrimidine + Isopropylamine + Base

Reaction
(Heating/Reflux)

1. Mix

Solvent (e.g., Ethanol)

Work-up
(Solvent Removal)

2. Cool Purification
(Chromatography/Recrystallization)

3. Isolate Crude
5-Bromo-2-(isopropylamino)pyrimidine

4. Purify
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Click to download full resolution via product page

Figure 1. A generalized workflow for the proposed synthesis of 5-Bromo-2-
(isopropylamino)pyrimidine.

Potential Biological and Pharmacological Activity
The pyrimidine scaffold is a well-established pharmacophore in medicinal chemistry, and its

derivatives are known to exhibit a wide range of biological activities, including anticancer,

antimicrobial, antiviral, and anti-inflammatory properties.[7][8] Specifically, 2-aminopyrimidine

derivatives have garnered significant attention as potential therapeutic agents.[7][8][9]

Kinase Inhibitory Activity
A prominent application of 2-aminopyrimidine derivatives is in the development of protein

kinase inhibitors.[10][11][12][13] Protein kinases are a large family of enzymes that play crucial

roles in cellular signaling, and their dysregulation is implicated in numerous diseases,

particularly cancer. The 2-aminopyrimidine core can mimic the adenine base of ATP, allowing

these compounds to bind to the ATP-binding site of kinases and inhibit their activity.

Given its structure, it is plausible that 5-Bromo-2-(isopropylamino)pyrimidine could be

investigated as a kinase inhibitor. The isopropylamino group at the 2-position and the bromo

substituent at the 5-position could be key for modulating potency and selectivity against

different kinases.
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Figure 2. A representative signaling pathway (MAPK pathway) that is often targeted by

pyrimidine-based kinase inhibitors.

Conclusion
5-Bromo-2-(isopropylamino)pyrimidine is a chemical compound with potential applications

in medicinal chemistry and drug discovery, particularly in the area of kinase inhibitors. While

detailed experimental data is currently limited in the public domain, its structural features

suggest it could be a valuable building block for the synthesis of biologically active molecules.

Further research is needed to fully characterize its physical and chemical properties, establish

a robust synthetic protocol, and explore its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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